Cas no 72648-80-7 (N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER)

• Product Name: N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER
• CAS No: 72648-80-7
• Molecular Formula: C₁₁H₂₂N₂O₄
• Molecular Weight: 246.30338
• MDL: MFCD00672310
• CID: 562860
• PubChem ID: 125307496

N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER Properties

Names and Identifiers

• Ethyl 2-((2-((tert-butoxycarbonyl)amino)ethyl)amino)acetate
• ETHYL [2-(BOC-AMINO)ETHYLAMINO]ACETATE HYDROCHLORIDE
• ethyl 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethylamino]acetate
• Ethyl N-[(2-Boc-Amino)Ethyl]Glycinate
• Glycine,N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, ethyl ester
• N-(N-b-Boc-aminoethyl)-Gly-OEt
• N-(N-Beta-Boc-Aminoethyl)-Gly-Oet
• N-(N-β-Boc-aminoethyl)-Gly-OEt
• N-[2-(BOC-AMINO)ETHYL]GLYCINE ETHYLESTER HYDROCHLORIDE
• N-[2-(tert-Butoxycarbonylamino)ethyl]glycine Ethyl Ester
• ethyl N-(2-(tert-butyloxycarbonyl)aminoethyl)glycinate
• ethyl N-(2-Boc-aminoethyl)glycinate
• N-(2-Boc-aminoethyl)glycin ethyl ester
• N-(2-t-butyloxycarbonylaminoethyl)glycine ethyl ester
• N-(N'-tert-butoxycarbonyl-2-aminoethyl)glycine ethyl ester
• N-[2-(Boc-amino)ethyl]glycine Ethyl Ester
• N-[2-(tert-Butyloxycarbonylamino)ethyl]glycine ethyl ester
• WVFXXOLKYIPCAX-UHFFFAOYSA-N
• Ethyl N-{2-[(tert-butoxycarbonyl)amino]ethyl}glycinate
• FT-0756637
• Ethyl2-((2-((tert-butoxycarbonyl)amino)ethyl)amino)acetate
• (2-tert-Butoxycarbonylamino-ethylamino)-acetic acid ethylester
• PD197310
• B3632
• DTXSID80401879
• N-(N'-Boc-aminoethyl) glycine ethyl ester
• FD21626
• ethyl 2-(2-(tert-butoxycarbonylamino)ethylamino)acetate
• 72648-80-7
• SCHEMBL432412
• Peptide Nucleic Acid Building Block, PNA Building Block
• ethyl 2-[(2-{[(tert-butoxy)carbonyl]amino}ethyl)amino]acetate
• AKOS022178001
• A866225
• ethyl 2-[2-(tert-butoxycarbonylamino)ethylamino]acetate
• ethyl-N-(2-boc-aminoethyl) glycinate
• N-(N-Boc-2-aminoethyl)glycine ethyl ester
• PNA Building Block;Peptide Nucleic Acid Building Block
• MFCD00672310
• N-(N'--BOC-aminoethyl)glycine ethyl ester
• ethyl[2-(boc-amino)ethylamino]acetate hydrochloride
• CS-0197392
• N-(N'-Boc-aminoethyl)glycine ethyl ester
• Glycine, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, ethyl ester
• (t-butoxycarbonylaminoethyl)-glycine ethyl ester
• N-(N--Boc-aminoethyl)-Gly-OEt
• ETHYL 2-({2-[(TERT-BUTOXYCARBONYL)AMINO]ETHYL}AMINO)ACETATE

• MDL： MFCD00672310
• InChIKey： WVFXXOLKYIPCAX-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H22N2O4/c1-5-16-9(14)8-12-6-7-13-10(15)17-11(2,3)4/h12H,5-8H2,1-4H3,(H,13,15)
• SMILES： CCOC(CNCCNC(OC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 246.15800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 246.15795719g/mol
• Heavy Atom Count: 17
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• LogP: 1.44560
• PSA: 76.66000
• Refractive Index: 1.4520-1.4560
• Melting Point: 116-119 °C
• Color/Form: Solids.
• Solubility: Not determined.

N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21

N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters